Cas no 2418734-71-9 (Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methyl)piperazine-1-carboxylate
• CAS No: 2418734-71-9
• MF: C₁₇H₂₄FN₅O₅S
• MW: 429.466365814209
• CID: 5680034
• PubChem ID: 165768067
• Update Time: 2025-06-10

Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418734-71-9
• EN300-26628962
• tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methyl)piperazine-1-carboxylate
• Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methyl)piperazine-1-carboxylate

• Inchi： 1S/C17H24FN5O5S/c1-12-14(20-21-19)9-13(10-15(12)28-29(18,25)26)11-22-5-7-23(8-6-22)16(24)27-17(2,3)4/h9-10H,5-8,11H2,1-4H3
• InChI Key： QJASDTUJKBTLMK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=C(C)C(=CC(=C1)CN1CCN(C(=O)OC(C)(C)C)CC1)N=[N+]=[N-])F

Computed Properties

• Exact Mass: 429.14821822g/mol
• Monoisotopic Mass: 429.14821822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 98.9Ų

Additional information on Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methyl)piperazine-1-carboxylate

Tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methyl)piperazine-1-carboxylate

The compound tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methyl)piperazine-1-carboxylate (CAS No. 2418734-71-9) is a highly specialized organic molecule with a complex structure. This compound is characterized by its piperazine ring system, which is a six-membered ring containing two nitrogen atoms. The piperazine ring is further substituted at the 4-position with a tert-butyl group and at the 1-position with a carboxylate group. The substituents on the piperazine ring are critical for its chemical reactivity and potential applications in various fields, including pharmaceuticals and materials science.

The tert-butyl group attached to the piperazine ring provides steric bulk, which can influence the molecule's solubility and stability. The carboxylate group at the 1-position of the piperazine ring introduces acidic properties, making it a potential candidate for esterification or other acid-catalyzed reactions. The 3-azido group on the phenyl ring is particularly interesting due to its ability to undergo click chemistry reactions, such as the Huisgen cycloaddition, which is widely used in drug discovery and materials synthesis.

The 5-(fluorosulfonyl)oxy substituent on the phenyl ring introduces a highly electron-withdrawing group, which can significantly affect the electronic properties of the molecule. This substituent enhances the molecule's ability to participate in polar interactions, making it suitable for applications in drug delivery systems or as a precursor for bioactive molecules. The 4-methyl group on the phenyl ring adds further steric hindrance and may influence the molecule's reactivity in certain chemical transformations.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its unique combination of functional groups. The azide group enables click chemistry-based modifications, allowing for the attachment of various bioactive molecules or targeting ligands. The fluorosulfonyl oxy group provides additional functionality for bioconjugation or controlled release mechanisms. These features make this compound a versatile building block in medicinal chemistry.

In addition to its pharmaceutical applications, this compound has shown promise in materials science, particularly in the synthesis of advanced polymers and nanomaterials. The piperazine ring's ability to form hydrogen bonds makes it an ideal component for self-assembling materials. The azide group can also be utilized in polymerization reactions, leading to novel materials with tailored mechanical and electronic properties.

From a synthetic perspective, this compound is typically prepared through multi-step reactions involving nucleophilic substitutions and coupling reactions. The synthesis begins with the preparation of the piperazine derivative, followed by successive substitutions to introduce the tert-butyl, azide, fluorosulfonyl oxy, and methyl groups onto the phenyl ring. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production of this compound.

The physical properties of this compound are also noteworthy. It has a high melting point due to its rigid structure and strong intermolecular interactions. Its solubility in organic solvents makes it suitable for use in organic synthesis protocols. Furthermore, its stability under physiological conditions suggests potential applications in biotechnology and diagnostics.

In conclusion, tert-butyl 4-({3-azido-5-[(fluorosulfonyl)oxy]-4-methylphenyl}methyl)piperazine-1-carboxylate (CAS No. 2418734-71-9) is a multifunctional compound with significant potential in pharmaceuticals, materials science, and biotechnology. Its unique combination of functional groups allows for diverse chemical transformations and applications, making it an essential tool for researchers in these fields.